Cas no 114297-20-0 (Hexadecanamide,N-[(1S,2R,3E,7E)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-1-yl]-2-hydroxy-,(2R)-)

• Product Name: Hexadecanamide,N-[(1S,2R,3E,7E)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-1-yl]-2-hydroxy-,(2R)-
• CAS No: 114297-20-0
• Molecular Formula: C₄₀H₇₅NO₉
• Molecular Weight: 714.0248
• CID: 184957
• PubChem ID: 11104507

Hexadecanamide,N-[(1S,2R,3E,7E)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-1-yl]-2-hydroxy-,(2R)- Properties

Names and Identifiers

• Hexadecanamide,N-[(1S,2R,3E,7E)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-1-yl]-2-hydroxy-,(2R)-
• (2R)-2-hydroxy-N-[(3R,4E,8E)-3-hydroxy-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadeca-4,8-dien-2-yl]hexadecanamide
• Hexadecanamide,N-[(1S,2R,3E,7E)-1-[(b-D-glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadien-...
• Soyacerebroside I
• Soya-cerebroside I
• [ "" ]
• Cerebroside B1a
• (4E,8E)-1-O-β-D-Glucopyranosyl-N-[(2R)-2-hydroxyhexadecanoyl]-4,8-sphingadienine
• (2S,3R,4E,8E)-1-(β-D-Glucopyranosyloxy)-2-[[(2R)-2-hydroxypalmitoyl]amino]-4,8-octadecadiene-3-ol
• (R)-N-[(1S,2R,3E,7E)-1-[(β-D-Glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadienyl]-2-hydroxyhexadecanamide
• (2R)-N-[(1S,2R,3E,7E)-1-[(β-D-Glucopyranosyloxy)methyl]-2-hydroxy-3,7-heptadecadienyl]-2-hydroxyhexadecanamide
• Hexadecanamide, N-(1-((beta-D-glucopyranosyloxy)methyl)-2-hydroxy-3,7-heptadecadienyl)-2-hydroxy-, (1S-(1R*(S*),2S*,3E,7E))-
• CHEMBL4203036
• (2R)-2-Hydroxy-N-[(2S,3R,4E,8E)-3-hydroxy-1-[(2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadeca-4,8-dien-2-yl]hexadecanamide
• GLUCOSYL CERAMIDE, SOYACEREBROSIDE I-
• 115074-93-6
• CHEBI:142276
• AKOS040760717
• SoyacerebrosideI
• OVF1RF8S49
• CS-0016615
• 114297-20-0
• FS-10165
• HY-N1228
• CHEBI:189690
• UNII-OVF1RF8S49
• DTXSID401316286
• (2S,3R,4E,8E)-1-O-.BETA.-D-GLUCOPYRANOSYL-3-HYDROXY-2-(2'R-HYDROXYPALMITOYLAMINO)-4,8-OCTADECADIENE
• (2S,3R,4E,8E)-1-O-beta-D-GLUCOPYRANOSYL-3-HYDROXY-2-(2'R-HYDROXYPALMITOYLAMINO)-4,8-OCTADECADIENE
• 1-O-Glucopyranosyl-2-N-(2'-hydroxypalmitoyl)octadecasphinga-4,8-dienine
• HEXADECANAMIDE, N-((1S,2R,3E,7E)-1-((.BETA.-D-GLUCOPYRANOSYLOXY)METHYL)-2-HYDROXY-3,7-HEPTADECADIEN-1-YL)-2-HYDROXY-, (2R)-
• HEXADECANAMIDE, N-((1S,2R,3E,7E)-1-((beta-D-GLUCOPYRANOSYLOXY)METHYL)-2-HYDROXY-3,7-HEPTADECADIEN-1-YL)-2-HYDROXY-, (2R)-
• 2-Hydroxy-N-[(4Z,8Z)-3-hydroxy-1-{[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy}octadeca-4,8-dien-2-yl]hexadecanimidic acid
• (+)-Soyacerebroside I
• AS 1-4
• 2-hydroxy-N-[(4Z,8Z)-3-hydroxy-1-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoctadeca-4,8-dien-2-yl]hexadecanamide
• CHEBI:185505
• 2-Amino-4,8-octadecadiene-1,3-diol; (2S,3R,4E,8Z)-form, N-(2R-Hydroxyhexadecanoyl), 1-O-β-D-glucopyranoside
• 2-Amino-4,8-octadecadiene-1,3-diol; (2S,3R,4E,8E)-form, N-(2R-Hydroxyhexadecanoyl), 1-O-β-D-glucopyranoside
• DA-77951

• InChIKey： HOMYIYLRRDTKAA-HIMJKWBMSA-N
• Inchi： InChI=1S/C40H75NO9/c1-3-5-7-9-11-13-15-17-19-20-22-24-26-28-33(43)32(31-49-40-38(47)37(46)36(45)35(30-42)50-40)41-39(48)34(44)29-27-25-23-21-18-16-14-12-10-8-6-4-2/h19-20,26,28,32-38,40,42-47H,3-18,21-25,27,29-31H2,1-2H3,(H,41,48)/b20-19+,28-26+/t32-,33+,34+,35+,36+,37-,38+,40+/m0/s1
• SMILES： CCCCCCCCCCCCCC[C@@H](O)C(N[C@@H](CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@H](O)/C=C/CC/C=C/CCCCCCCCC)=O

Computed Properties

• Exact Mass: 713.54400
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 32
• Monoisotopic Mass: 713.54418297g/mol
• Heavy Atom Count: 50
• Complexity: 857
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 9.6
• Topological Polar Surface Area: 169Ų

Experimental Properties

• LogP: 6.52490
• PSA: 168.94000
• Boiling Point: 870.1±65.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 480.0±34.3 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosyl-N-acylsphingosines